molecular formula C11H7FN2O2 B575048 4-(4-Fluorophenyl)-3-nitropyridine CAS No. 170682-38-9

4-(4-Fluorophenyl)-3-nitropyridine

Cat. No. B575048
CAS RN: 170682-38-9
M. Wt: 218.187
InChI Key: JIYKGFBSWLSPFQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(4-Fluorophenyl)-3-nitropyridine, also known as 4-(4-Fluorophenyl)-3-nitropyridine, is a useful research compound. Its molecular formula is C11H7FN2O2 and its molecular weight is 218.187. The purity is usually 95%.
BenchChem offers high-quality 4-(4-Fluorophenyl)-3-nitropyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-Fluorophenyl)-3-nitropyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

170682-38-9

Product Name

4-(4-Fluorophenyl)-3-nitropyridine

Molecular Formula

C11H7FN2O2

Molecular Weight

218.187

IUPAC Name

4-(4-fluorophenyl)-3-nitropyridine

InChI

InChI=1S/C11H7FN2O2/c12-9-3-1-8(2-4-9)10-5-6-13-7-11(10)14(15)16/h1-7H

InChI Key

JIYKGFBSWLSPFQ-UHFFFAOYSA-N

SMILES

C1=CC(=CC=C1C2=C(C=NC=C2)[N+](=O)[O-])F

synonyms

3-NITRO-4-(4/'-FLUOROPHENYL) PYRIDINE

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Chloro-3-nitropyridine (3 g, 18.9 mmol) prepared in Step 1 of Preparation 1, 4-fluorophenylboronic acid (2.9 g, 20.79 mmol), tetrakis(triphenylphosphine)palladium(0) (2.1 g, 1.89 mmol), and potassium carbonate (7.8 g, 56.7 mmol) were suspended in 120 ml of 1,4-dioxane. The resulting suspension was refluxed under stirring for 24 hours, filtered with Celite, and then concentrated under reduced pressure. The resulting residue was purified with silica gel column chromatography to give 1.76 g of the titled compound as a pale yellow solid.
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
2.9 g
Type
reactant
Reaction Step One
Quantity
7.8 g
Type
reactant
Reaction Step One
Quantity
2.1 g
Type
catalyst
Reaction Step One
Quantity
120 mL
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.